2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C13H15N5O4S/c1-3-11-15-13(17-16-11)23-7-12(19)14-9-5-4-8(22-2)6-10(9)18(20)21/h4-6H,3,7H2,1-2H3,(H,14,19)(H,15,16,17)
• InChI Key: GZSIHVNVZJMLIM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)SCC(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C13H15N5O4S
• Molecular Weight: 337.36 g/mol
• Solubility: 40.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide, also known as ETNA, is a chemical compound that has been researched for its potential use in scientific applications. The compound has been synthesized using various methods and has shown promise in its mechanism of action and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes or proteins involved in cellular processes. The compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide has also been shown to have antibacterial and antifungal activity, which may be due to its ability to disrupt cell membranes or inhibit protein synthesis.
Biochemical and Physiological Effects
2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide has been shown to have various biochemical and physiological effects. In addition to its activity against cancer cells, the compound has been shown to have antibacterial and antifungal activity. 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide has also been explored for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of beta-amyloid protein. The compound has also been shown to have antioxidant activity, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide has several advantages for use in lab experiments. The compound is relatively easy to synthesize and can be purified using standard techniques. In addition, 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide has shown promise in its activity against cancer cells and as an antibacterial and antifungal agent. However, there are also limitations to the use of 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide in lab experiments. The compound has not been extensively studied, and its mechanism of action is not fully understood. In addition, the compound may have limited solubility in certain solvents, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research and development of 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide. One direction is to further explore the compound's mechanism of action and its potential use in the treatment of cancer, Alzheimer's disease, and other diseases. Another direction is to explore the use of 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide in combination with other compounds to enhance its activity or to reduce potential side effects. Additionally, the synthesis of new derivatives of 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide may lead to compounds with improved activity or selectivity. Finally, the development of new methods for the synthesis and purification of 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide may make the compound more accessible for use in lab experiments.

Scientific Research Applications

2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide has been researched for its potential use in scientific applications, particularly in the field of medicinal chemistry. The compound has been shown to have activity against certain cancer cell lines and has been explored as a potential anti-cancer agent. In addition, 2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(4-methoxy-2-nitrophenyl)acetamide has been researched for its potential use as an antibacterial and antifungal agent. The compound has also been explored for its potential use in the development of new drugs and as a tool for studying biological processes.